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Compound of Interest

Compound Name: AS-85

Cat. No.: B15586562

Get Quote

Disclaimer: The term "AS-85" is ambiguous and corresponds to multiple distinct substances.

This document provides a general framework for the preparation and storage of a research

solution, alongside illustrative examples based on publicly available information for various

compounds containing "85" in their designation. It is critical for the user to identify the specific

substance and its corresponding Chemical Abstracts Service (CAS) number to ensure the

accuracy and safety of any experimental protocol. The information provided herein is for

illustrative purposes and should not be used for actual laboratory work without consulting the

specific product's safety data sheet (SDS) and relevant scientific literature.

Introduction
The preparation and proper storage of solutions are fundamental to the success and

reproducibility of scientific experiments. This document outlines general procedures for the

preparation of stock solutions, working solutions, and provides guidelines for their storage to

maintain stability and efficacy. The protocols and data presented are intended to serve as a

template for researchers, scientists, and drug development professionals.
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Due to the ambiguity of "AS-85," several substances with this designation are listed below.

Researchers must verify the identity of their compound of interest.

Table 1: Physicochemical Properties of Various "85"
Designated Substances

Property
Span® 85 (Sorbitan
trioleate)

Polysorbate 85
Phosphoric Acid
(85%)

CAS Number 26266-58-0[1][2] 9005-70-3 7664-38-2[3]

Molecular Formula C₆₀H₁₀₈O₈[1] Not specified H₃PO₄[3]

Molecular Weight 957.49 g/mol [1] Not specified 98.00 g/mol [3]

Appearance
Amber to brown oily

liquid[4]

Light yellow to brown

viscous liquid[5]

Colorless, clear

liquid[6]

Solubility

Insoluble in water

(<0.001 g/L)[1][2].

Soluble in chloroform

(50 mg/mL)[1],

vegetable oils, and

mineral oils[7].

Dispersible in water,

ethanol, ethyl acetate,

and methanol[5].

Soluble in water[6].

Density 0.95 g/cm³ at 20 °C[1]
~1.030 g/cm³ at 20

°C[5]
Not specified

Storage Temperature 2-30°C[1] Below +30°C[2][5]
Store in a corrosive

resistant container[3].

Solution Preparation Protocols
The following are generalized protocols for preparing solutions. The specific solvent,

concentration, and handling procedures must be determined based on the properties of the

specific "AS-85" compound being used and the requirements of the experiment.

General Safety Precautions
Always consult the Safety Data Sheet (SDS) for the specific compound before handling.
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Use appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and

a lab coat.

Work in a well-ventilated area or a chemical fume hood, especially when handling volatile

solvents or powdered compounds.

Protocol for Preparing a Stock Solution from a Solid
Compound
This protocol describes the preparation of a stock solution from a powdered or solid reagent.

Materials:

"AS-85" solid compound

Analytical balance

Weighing paper or boat

Spatula

Appropriate solvent (e.g., DMSO, ethanol, water)

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

Calculate the required mass: Determine the mass of the solid compound needed to achieve

the desired concentration and volume using the following formula: Mass (g) = Desired

Concentration (mol/L) x Desired Volume (L) x Molar Mass ( g/mol )

Weigh the compound: Carefully weigh the calculated mass of the "AS-85" compound using

an analytical balance.
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Dissolve the compound: Transfer the weighed solid to the volumetric flask. Add a portion of

the chosen solvent (approximately half of the final volume) to the flask.

Ensure complete dissolution: Mix the solution by swirling, vortexing, or using a sonicator until

the solid is completely dissolved. Gentle heating may be required for some compounds, but

this should be done with caution to avoid degradation.

Bring to final volume: Once the solid is fully dissolved, add the solvent to the volumetric flask

up to the calibration mark.

Homogenize the solution: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Label and store: Transfer the solution to an appropriate storage container, label it clearly with

the compound name, concentration, solvent, preparation date, and your initials. Store under

the recommended conditions.

Protocol for Preparing a Working Solution from a Stock
Solution (Dilution)
This protocol describes the dilution of a concentrated stock solution to a final working

concentration.

Materials:

"AS-85" stock solution

Appropriate diluent (e.g., cell culture medium, buffer)

Sterile tubes or flasks

Pipettes

Procedure:

Calculate the required volume of stock solution: Use the dilution formula to determine the

volume of the stock solution needed: M₁V₁ = M₂V₂ Where:
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M₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be used

M₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Prepare the working solution: Add the calculated volume of the stock solution to the

appropriate volume of diluent.

Mix thoroughly: Gently mix the working solution by pipetting up and down or by gentle

vortexing.

Label and use: Label the tube or flask with the necessary information and use the freshly

prepared working solution for your experiment.

Storage and Stability
Proper storage is crucial for maintaining the integrity of the "AS-85" solution. Stability can be

affected by temperature, light, and the solvent used.

Table 2: General Storage and Stability Guidelines
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Storage Condition Recommendation Rationale

Temperature

Store at the temperature

recommended on the product

data sheet (e.g., 2-8°C, -20°C,

or -80°C).

Prevents chemical degradation

and microbial growth. Some

compounds may precipitate at

lower temperatures.

Light Exposure

Protect from light by using

amber vials or by wrapping

containers in aluminum foil.

Prevents photodegradation of

light-sensitive compounds.

Solvent
Use high-purity, anhydrous

solvents when specified.

Water can cause hydrolysis of

some compounds.

Aliquoting
Aliquot stock solutions into

smaller, single-use volumes.

Avoids repeated freeze-thaw

cycles which can degrade the

compound.

Shelf Life

Follow the manufacturer's

recommended shelf life. For

lab-prepared solutions, stability

may need to be determined

empirically.

Ensures the compound

remains active and at the

correct concentration.

Illustrative Signaling Pathway and Workflows
The following diagrams are provided as examples of the types of visualizations that can be

created. These are generic representations and do not correspond to a specific "AS-85"

compound.
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Caption: A hypothetical signaling pathway initiated by "AS-85".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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